Cas no 1000340-30-6 (6-Methyl-1H-pyrrolo[2,3-b]pyridin-3-amine)

• Product Name: 6-Methyl-1H-pyrrolo[2,3-b]pyridin-3-amine
• CAS No: 1000340-30-6
• MF: C₈H₉N₃
• MW: 147.177160978317
• MDL: MFCD09880119
• CID: 840554
• PubChem ID: 24729557
• Update Time: 2025-07-20

6-Methyl-1H-pyrrolo[2,3-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-1H-pyrrolo[2,3-b]pyridin-3-amine
• 3-Amino-6-methyl-7-azaindole
• DTXSID10646877
• 1000340-30-6
• SB14332
• CS-0367327
• AKOS006312992

• MDL： MFCD09880119
• Inchi： 1S/C8H9N3/c1-5-2-3-6-7(9)4-10-8(6)11-5/h2-4H,9H2,1H3,(H,10,11)
• InChI Key： QDZUJZCCFVJULN-UHFFFAOYSA-N
• SMILES： N1C=C(C2=CC=C(C)N=C12)N

Computed Properties

• Exact Mass: 147.079647300g/mol
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-Methyl-1H-pyrrolo[2,3-b]pyridin-3-amine

Recent Advances in the Study of 6-Methyl-1H-pyrrolo[2,3-b]pyridin-3-amine (CAS: 1000340-30-6): A Promising Scaffold in Medicinal Chemistry

The compound 6-Methyl-1H-pyrrolo[2,3-b]pyridin-3-amine (CAS: 1000340-30-6) has recently emerged as a significant scaffold in medicinal chemistry due to its versatile pharmacological properties. This heterocyclic amine, belonging to the pyrrolopyridine family, has garnered attention for its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, with promising results in preclinical models.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural optimization of 6-Methyl-1H-pyrrolo[2,3-b]pyridin-3-amine derivatives to enhance their binding affinity for specific kinase targets. The researchers employed computational docking and molecular dynamics simulations to identify key interactions between the scaffold and target proteins. Subsequent in vitro assays demonstrated that certain derivatives exhibited nanomolar inhibitory activity against kinases involved in cancer progression, suggesting its potential as a lead compound for oncology therapeutics.

In addition to its kinase inhibitory properties, recent research has investigated the scaffold's utility in central nervous system (CNS) drug development. A 2024 study in ACS Chemical Neuroscience reported that 6-Methyl-1H-pyrrolo[2,3-b]pyridin-3-amine derivatives could modulate neurotransmitter receptors, particularly those implicated in neurodegenerative diseases. The study highlighted the compound's ability to cross the blood-brain barrier, a critical feature for CNS-targeted drugs, and its favorable safety profile in rodent models.

The synthetic accessibility of 6-Methyl-1H-pyrrolo[2,3-b]pyridin-3-amine has also been a focus of recent investigations. A novel, scalable synthesis route was reported in Organic Process Research & Development (2023), which improved yield and purity while reducing environmental impact. This advancement is particularly significant for industrial-scale production, as it addresses previous challenges in the large-scale preparation of this scaffold.

Emerging applications in infectious disease research have further expanded the potential of this compound. A 2024 preprint in BioRxiv described its incorporation into novel antimicrobial agents showing activity against drug-resistant bacterial strains. The researchers attributed this activity to the scaffold's ability to disrupt bacterial cell wall synthesis while maintaining selectivity against mammalian cells.

As research progresses, the pharmacokinetic properties of 6-Methyl-1H-pyrrolo[2,3-b]pyridin-3-amine derivatives continue to be optimized. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies have provided valuable insights into structure-property relationships, guiding the design of derivatives with improved oral bioavailability and metabolic stability. These advancements position this scaffold as a valuable tool in the medicinal chemist's repertoire for addressing diverse therapeutic challenges.